Cas no 1408327-48-9 (5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one)

5-Methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a fused pyrazolo-pyrazine core with a nitro substituent at the 2-position and a methyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The nitro group enhances electrophilic properties, facilitating further functionalization, while the pyrazine moiety contributes to its potential as a scaffold for bioactive molecules. Its rigid bicyclic framework offers stability and selectivity in coupling reactions. The compound is particularly useful in the development of pharmacologically active agents, including kinase inhibitors and antimicrobial compounds, due to its ability to modulate electronic and steric interactions.
5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one structure
1408327-48-9 structure
Product Name:5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
CAS No:1408327-48-9
MF:C7H8N4O3
MW:196.163
MDL:MFCD22690143
CID:2125042
PubChem ID:71500093
Update Time:2025-06-12

5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
    • 5-methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
    • 5-methyl-2-nitro-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one
    • SCHEMBL20400250
    • CS-0061771
    • 1408327-48-9
    • AKOS027251852
    • DS-10226
    • DB-333106
    • MDL: MFCD22690143
    • Inchi: InChI=1S/C7H8N4O3/c1-9-2-3-10-5(7(9)12)4-6(8-10)11(13)14/h4H,2-3H2,1H3
    • InChI Key: UCMRDSZKWYVAJE-UHFFFAOYSA-N
    • SMILES: CN1CCN2C(=CC(=N2)[N+](=O)[O-])C1=O

Computed Properties

  • Exact Mass: 196.05964013g/mol
  • Monoisotopic Mass: 196.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 84Ų

5-methyl-2-nitro-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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